Cas no 442535-34-4 (4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 442535-34-4
• MF: C₂₄H₂₉N₃O₅S₂
• MW: 503.634163618088
• CID: 6070399
• PubChem ID: 4142301
• Update Time: 2025-05-25

4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylbenzamide
• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(4-(2,5-dimethylphenyl)thiazol-2-yl)benzamide
• Benzamide, 4-[[bis(2-methoxyethyl)amino]sulfonyl]-N-[4-(2,5-dimethylphenyl)-2-thiazolyl]-
• SR-01000416707
• AKOS024574571
• SR-01000416707-1
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]benzamide
• 442535-34-4
• F0147-0198

• Inchi： 1S/C24H29N3O5S2/c1-17-5-6-18(2)21(15-17)22-16-33-24(25-22)26-23(28)19-7-9-20(10-8-19)34(29,30)27(11-13-31-3)12-14-32-4/h5-10,15-16H,11-14H2,1-4H3,(H,25,26,28)
• InChI Key： SIJIJMOEAJSSEU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC(C)=CC=C2C)=CS1)(=O)C1=CC=C(S(N(CCOC)CCOC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 503.15486338g/mol
• Monoisotopic Mass: 503.15486338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• pka: 6.53±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 442535-34-4)

4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 442535-34-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfamoyl benzamide derivatives, which are known for their diverse biological activities. The presence of a thiazole ring and methoxyethyl groups in its structure enhances its solubility and reactivity, making it a promising candidate for further study.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in CAS No. 442535-34-4 due to its potential as a kinase inhibitor or enzyme modulator. These properties align with current trends in precision medicine, where targeted therapies are increasingly sought after. The compound's 2,5-dimethylphenyl moiety further contributes to its stability and bioavailability, key factors in pharmaceutical development.

The synthesis of 4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylbenzamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for research and industrial applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its structural integrity and consistency.

One of the most frequently asked questions about CAS No. 442535-34-4 pertains to its solubility and stability under various conditions. Studies indicate that the compound exhibits good solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which is advantageous for formulation development. Additionally, its stability at room temperature makes it suitable for long-term storage, a critical consideration for laboratories and manufacturers.

The potential applications of 4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylbenzamide extend beyond pharmaceuticals. Its unique chemical properties make it a candidate for use in agrochemicals and material science. For instance, its sulfamoyl group could be leveraged to develop novel polymer additives or coatings with enhanced performance characteristics. This versatility underscores the compound's value in interdisciplinary research.

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In conclusion, 4-bis(2-methoxyethyl)sulfamoyl-N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 442535-34-4) represents a fascinating area of study with broad implications for science and technology. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the fields of medicinal chemistry and material engineering. As advancements in synthetic methodologies continue, the compound's potential is expected to expand, offering new opportunities for innovation.